2-{benzyl[(4-methylphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-[benzyl-(4-methylphenyl)sulfonylamino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C24H26N2O4S/c1-19-12-14-21(15-13-19)31(28,29)26(18-20-8-4-3-5-9-20)23-11-7-6-10-22(23)24(27)25-16-17-30-2/h3-15H,16-18H2,1-2H3,(H,25,27)
• InChI Key: PTNANGOACPRZMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3C(=O)NCCOC
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

The compound “2-{benzyl[(4-methylphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide” has the molecular formula C24H26N2O4S and a molecular weight of 438.53924 . It is a derivative of benzamide, which is a simple amide derivative of benzoic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzamide core, with a benzyl group and a methoxyethyl group attached to the nitrogen atom, and a sulfonyl group attached to the benzyl group. The sulfonyl group is further substituted with a 4-methylphenyl group.

Physical and Chemical Properties Analysis

Specific physical and chemical properties of this compound, such as melting point, boiling point, and density, are not available in the literature.